Cas no 88457-42-5 (Benzene, 1,4-bis(4-nonylphenoxy)-)

• Product Name: Benzene, 1,4-bis(4-nonylphenoxy)-
• CAS No: 88457-42-5
• MF: C₃₆H₅₀O₂
• MW: 514.781011104584
• CID: 632153
• PubChem ID: 71318072
• Update Time: 2025-04-19

Benzene, 1,4-bis(4-nonylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis(4-nonylphenoxy)-
• 1,4-bis(4-nonylphenoxy)benzene
• 88457-42-5
• DTXSID90748247
• 1,1'-[1,4-Phenylenebis(oxy)]bis(4-nonylbenzene)

• Inchi： 1S/C36H50O2/c1-3-5-7-9-11-13-15-17-31-19-23-33(24-20-31)37-35-27-29-36(30-28-35)38-34-25-21-32(22-26-34)18-16-14-12-10-8-6-4-2/h19-30H,3-18H2,1-2H3
• InChI Key： MIQPGWNTEYNAIT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC(=CC=1)CCCCCCCCC)C1C=CC(=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 514.381080833g/mol
• Monoisotopic Mass: 514.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 20
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.2
• Topological Polar Surface Area: 18.5Ų